Cas no 2587155-79-9 (3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2587155-79-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.32
• MDL: MFCD34182570
• CID: 5109441
• Update Time: 2025-06-11

3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT26214
• 3-(2-BENZYLOXY-1,1-DIMETHYL-ETHYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD34182570
• Inchi： 1S/C15H18N2O3/c1-15(2,13-8-12(14(18)19)16-17-13)10-20-9-11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： HYJULTLTJYEJBQ-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)COCC2=CC=CC=C2)C=C(N1)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 75.2

Additional information on 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2587155-79-9)

3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2587155-79-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-carboxylic acid backbone and benzyloxy functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a 1,1-dimethyl-ethyl moiety, enhances its stability and reactivity, making it a valuable asset in drug discovery and development.

The growing interest in pyrazole derivatives stems from their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly intrigued by the potential of 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid to serve as a precursor for novel therapeutic agents. Recent studies have explored its role in modulating enzyme activity and targeting specific cellular pathways, aligning with the current trend toward precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, this compound has also been investigated for its compatibility with eco-friendly reaction conditions. The benzyloxy group in its structure offers opportunities for selective deprotection, enabling the development of cleaner and more efficient synthetic routes. This aligns with the increasing demand for environmentally benign chemical processes in the pharmaceutical industry.

From a commercial perspective, 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid is available in high purity grades to meet the stringent requirements of research laboratories and industrial applications. Its CAS No. 2587155-79-9 ensures accurate identification and traceability, which is critical for regulatory compliance and quality control. Suppliers often highlight its use in high-throughput screening and combinatorial chemistry, where its structural features facilitate the rapid generation of diverse molecular libraries.

The compound's relevance extends to the burgeoning field of computational chemistry, where in silico modeling and molecular docking studies predict its interactions with biological targets. Such advancements are driving the integration of AI-driven drug design and machine learning in modern pharmacology, further elevating the importance of well-characterized intermediates like this one.

In summary, 3-(2-Benzyloxy-1,1-dimethyl-ethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2587155-79-9) represents a critical building block in contemporary chemical research. Its multifaceted applications, from drug development to sustainable synthesis, underscore its value in addressing some of the most pressing challenges in science and technology today. As the demand for innovative and efficient chemical solutions grows, this compound is poised to remain at the forefront of scientific exploration.